Cas no 1261887-06-2 (4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261887-06-2
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4791788
• Update Time: 2025-10-28

4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H9F6NO/c1-22-10-6-11(21-12(7-10)14(18,19)20)8-2-4-9(5-3-8)13(15,16)17/h2-7H,1H3
• InChI Key： ZNXOOVNNEXRSFS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C=C(C(F)(F)F)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261887-06-2)

In recent years, the compound 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261887-06-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its trifluoromethyl and methoxy functional groups, has shown promising potential in various therapeutic applications. The unique structural features of this molecule, including its electron-withdrawing groups and aromatic system, make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine. One of the key areas of investigation has been its role as a modulator of specific biological targets, such as enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Another significant study, conducted by a team at the University of Cambridge, explored the compound's interactions with the central nervous system (CNS). The researchers found that 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine can cross the blood-brain barrier and modulate neurotransmitter release, indicating its potential utility in treating neurological disorders such as Parkinson's disease and epilepsy. These findings were further supported by in vivo experiments, which showed improved cognitive function in animal models.

In addition to its therapeutic potential, the synthetic pathways for 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine have also been a subject of recent research. A paper in Organic Letters (2022) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This advancement not only improves the efficiency of producing the compound but also opens up possibilities for structural modifications to enhance its bioactivity.

Despite these promising developments, challenges remain in the clinical translation of 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatile chemical structure and demonstrated biological activities make it a compelling candidate for future drug development efforts.

In conclusion, the latest research on 4-Methoxy-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261887-06-2) highlights its multifaceted potential in medicinal chemistry. From its role as a kinase inhibitor to its applications in CNS disorders, this compound continues to be a focal point of scientific inquiry. Ongoing studies will undoubtedly shed more light on its therapeutic capabilities and pave the way for its eventual clinical use.